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Compound Name:
(Diphenylphosphino)benzaldehyde

Cat. No.: B1302527

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Diphenylphosphino)benzaldehyde is a versatile bifunctional organophosphorus
compound that has garnered significant attention in synthetic and medicinal chemistry. Its
structure, featuring both a nucleophilic phosphine and an electrophilic aldehyde, allows it to
serve as a valuable ligand in catalysis and as a precursor for more complex molecular
architectures. This guide provides an in-depth overview of its commercial availability, key
applications in catalysis, and detailed experimental protocols for its use. Additionally, it touches
upon the emerging research into the biological activities of its derivatives, offering a
comprehensive resource for professionals in research and drug development.

Commercial Availability and Suppliers

2-(Diphenylphosphino)benzaldehyde is readily available from a range of chemical suppliers.
The typical purity offered is =297%, with the compound supplied as a yellow solid. Below is a
summary of major suppliers and their typical product offerings. Prices are subject to change
and should be verified on the respective supplier's website.
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Representative Quantities

Supplier Purity and Pricing (USD)
1g:~
Sigma-Aldrich (Merck) 97% 85.00|5¢:85.00|59:
300.00
1g:~
Thermo Scientific Chemicals 97% 91.00|5¢:91.00|59:
265.00
Strem Chemicals min. 97% 250 mg: ~$46.00 | 1 g: $83.00

Chem-Impex International

>98% (GC)

1g:~

85.00|5¢: 85.00|59:

312.00
Aladdin Scientific >97% 1 9: ~$37.00
BLD Pharm >97% Pricing available on request
Oakwood Chemical 97% Pricing available on request
Kamal Pharmachem Inc. Not specified Pricing available on request

Core Applications in Catalysis

The primary application of 2-(Diphenylphosphino)benzaldehyde is as a ligand in palladium-

catalyzed cross-coupling reactions. These reactions are fundamental in organic synthesis,

particularly for the construction of carbon-carbon and carbon-heteroatom bonds, which are

ubiquitous in pharmaceuticals and functional materials.[1]

Key Reactions:

e Suzuki-Miyaura Coupling: Formation of C-C bonds between organoboranes and organic

halides.
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» Buchwald-Hartwig Amination: Formation of C-N bonds between amines and organic halides.
e Heck Reaction: Formation of C-C bonds between alkenes and organic halides.

e Sonogashira Coupling: Formation of C-C bonds between terminal alkynes and organic
halides.

o Negishi, Stille, and Hiyama Couplings: Other palladium-catalyzed cross-coupling reactions
with different organometallic reagents.

The phosphine group acts as a strong o-donor, which stabilizes the palladium catalyst, while
the aldehyde functionality can be used to further modify the ligand or immobilize the catalyst.

Experimental Protocols

While 2-(Diphenylphosphino)benzaldehyde is cited as a suitable ligand for various reactions,
this section provides a representative, detailed protocol for a Suzuki-Miyaura coupling, adapted
from established methodologies for similar phosphine ligands.[2]

Representative Protocol: Suzuki-Miyaura Coupling of an
Aryl Bromide

This protocol describes a general procedure for the coupling of an aryl bromide with a
phenylboronic acid using a palladium catalyst and 2-(Diphenylphosphino)benzaldehyde as
the ligand.

Materials:

Aryl bromide (1.0 mmol, 1.0 equiv)

Phenylboronic acid (1.2 mmol, 1.2 equiv)

Palladium(ll) acetate (Pd(OAc)z, 0.02 mmol, 2 mol%)

2-(Diphenylphosphino)benzaldehyde (0.04 mmol, 4 mol%)

Potassium phosphate (KsPOa, 2.0 mmol, 2.0 equiv)
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Anhydrous 1,4-dioxane

Degassed water

Schlenk tube or similar reaction vessel

Magnetic stirrer and heating plate

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: To a Schlenk tube under an inert atmosphere, add the aryl bromide (1.0
mmol), phenylboronic acid (1.2 mmol), Pd(OAc)z (0.02 mmol), 2-
(Diphenylphosphino)benzaldehyde (0.04 mmol), and KsPOa4 (2.0 mmol).

Solvent Addition: Add anhydrous 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

Reaction: Stir the reaction mixture vigorously at 80-100 °C. Monitor the reaction progress by
a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with ethyl acetate (20 mL) and water (20 mL).

Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x
15 mL).

Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by
column chromatography on silica gel to obtain the desired biaryl compound.

Biological Activity and Relevance in Drug Discovery

While 2-(Diphenylphosphino)benzaldehyde itself is primarily a synthetic tool, its derivatives,

particularly metal complexes, are being investigated for their biological activities. This is highly

relevant for drug development professionals, as it opens avenues for creating novel

therapeutics.
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Research has shown that hydrazone derivatives of 2-(Diphenylphosphino)benzaldehyde and
their palladium(ll) and platinum(ll) complexes exhibit cytotoxic and antimicrobial properties.[3]
For instance, a platinum(ll) complex of 2-(diphenylphosphino)benzaldehyde 1-
adamantoylhydrazone demonstrated cytotoxicity towards human larynx carcinoma cells (Hep-
2) comparable to the established anticancer drug oxaliplatin, with improved selectivity for
cancer cells over non-cancerous cells.[3]

This suggests that the 2-(diphenylphosphino)benzaldehyde scaffold can be a valuable
platform for the design of new metal-based anticancer agents. The mechanism of action is
likely related to the interaction of these complexes with biological macromolecules, a common
feature of metal-based drugs. It is important to note that the biological activity is associated with
these more complex derivatives rather than with 2-(Diphenylphosphino)benzaldehyde in
isolation.

Visualizing the Catalytic Process

The following diagrams illustrate a general experimental workflow for a Suzuki-Miyaura
coupling and the fundamental catalytic cycle.
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Experimental Workflow: Suzuki-Miyaura Coupling
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Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
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Simplified Suzuki-Miyaura Catalytic Cycle
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Caption: The key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling cycle.
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Conclusion

2-(Diphenylphosphino)benzaldehyde is a commercially accessible and highly useful reagent
for researchers in organic synthesis and drug discovery. Its primary role as a ligand in
palladium-catalyzed cross-coupling reactions facilitates the construction of complex molecular
frameworks. Furthermore, the demonstrated biological activity of its derivatives highlights its
potential as a scaffold for the development of novel therapeutic agents. The information and
protocols provided in this guide serve as a valuable resource for harnessing the full potential of
this versatile compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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